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Compound of Interest

Compound Name: Ethyldichlorophosphine

Cat. No.: B073763 Get Quote

CAS Number: 1498-40-4

This technical guide provides an in-depth overview of ethyldichlorophosphine, a versatile

organophosphorus compound. The information is tailored for researchers, scientists, and

professionals in drug development, with a focus on its chemical properties, synthesis, and

biological relevance.

Chemical and Physical Properties
Ethyldichlorophosphine is a colorless, corrosive, and flammable liquid with a pungent odor.

[1] It is a reactive chemical intermediate used in the synthesis of various organophosphorus

compounds. A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Ethyldichlorophosphine
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Property Value Reference

CAS Number 1498-40-4 [1]

Molecular Formula C2H5Cl2P [1]

Molecular Weight 130.94 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 113-116 °C [1]

Density 1.26 g/mL [1]

Flash Point 91 °F [1]

Purity 98% [1]

Synthesis and Experimental Protocols
The synthesis of dichlorophosphines, such as ethyldichlorophosphine, is typically achieved

through the reaction of phosphorus trichloride with organometallic reagents like Grignard or

organolithium compounds.[2] However, to control the high reactivity and prevent side reactions,

alternative methods using organozinc reagents have been developed.[2] A general approach

involves the reaction of a corresponding ethylating agent with phosphorus trichloride.

General Synthesis of Dichlorophosphines
A common synthetic strategy for aryl- and heteroaryl-dichlorophosphines involves the lithiation

of a starting bromide, followed by transmetalation with zinc chloride, and subsequent reaction

with phosphorus trichloride.[2] This method offers good yields (39-87%) and is compatible with

a range of functional groups.[2]
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General synthesis of aryl-dichlorophosphines.

Key Reactions and Experimental Protocols
Ethyldichlorophosphine is a valuable precursor for the synthesis of other organophosphorus

compounds, notably phospholene oxides.

Synthesis of 1-Ethyl-3-methyl-3-phospholene 1-oxide
The McCormack cycloaddition is a key reaction for creating five-membered phosphorus

heterocycles.[3] This involves the [4+1] cycloaddition of a conjugated diene, such as isoprene,

with a phosphorus dihalide like ethyldichlorophosphine, followed by hydrolysis to yield the

phospholene oxide.[3]

Experimental Protocol:

In a suitable reaction vessel, combine isoprene and ethyldichlorophosphine.

Allow the reaction to proceed at room temperature for 5-7 days to form the crystalline

adduct, 1,1-dichloro-1-ethyl-3-methyl-3-phospholene.[3]

Carefully hydrolyze the adduct with ice water.[3]

Neutralize the reaction mixture, first with sodium hydroxide and then with sodium

bicarbonate to a pH of 6.5.[3]
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Extract the product with chloroform.[3]

Purify the final product, 1-ethyl-3-methyl-3-phospholene 1-oxide, by vacuum distillation.[3]
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Synthesis of 1-Ethyl-3-methyl-3-phospholene 1-oxide.

Biological Activity and Signaling Pathways
Organophosphorus compounds are well-known for their biological activity, primarily as

inhibitors of acetylcholinesterase (AChE).[4][5][6] This enzyme is crucial for the termination of

nerve impulse transmission by hydrolyzing the neurotransmitter acetylcholine.[4]

Acetylcholinesterase Inhibition
Inhibition of acetylcholinesterase by organophosphorus compounds leads to an accumulation

of acetylcholine in the synaptic cleft, resulting in hyperstimulation of nicotinic and muscarinic

receptors and disrupted neurotransmission.[4] This mechanism is the basis for the toxicity of

many organophosphorus compounds and is also exploited in the development of certain drugs.

[4][7] The potency of an inhibitor is often measured by its IC50 value, the concentration

required to inhibit 50% of the enzyme's activity.
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Acetylcholinesterase inhibition by organophosphorus compounds.

Spectroscopic Data
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The structural elucidation of ethyldichlorophosphine and its derivatives relies on various

spectroscopic techniques.

Table 2: Spectroscopic Data for Ethyldichlorophosphine and Related Compounds

Technique Observation Reference

31P NMR

Dichlorophosphines typically

show chemical shifts in the

range of 160 to 200 ppm.

[8][9]

IR Spectroscopy

The IR spectrum of related

ethyl dichlorophosphate shows

characteristic peaks.

[2][4]

Note: Specific spectral data for ethyldichlorophosphine was not readily available in the

searched literature. The provided NMR chemical shift range is for the CPHal2 functional group.

[8]

Applications in Drug Development and Research
While direct applications of ethyldichlorophosphine in pharmaceuticals are not extensively

documented, its role as a reactive intermediate makes it a valuable tool in the synthesis of

more complex molecules. Organophosphorus compounds, in general, are a significant class of

therapeutic agents.[7] The ability of ethyldichlorophosphine to serve as a precursor for P-

heterocycles, such as phospholene oxides, opens avenues for the creation of novel scaffolds

for drug discovery.[3] These heterocyclic structures are of interest due to their diverse biological

activities.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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